Cas no 2228937-38-8 (1-(3-chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine)

1-(3-Chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine is a fluorinated cyclobutylamine derivative featuring a chloro-methoxyphenyl substituent. Its unique structure, combining a cyclobutane core with difluorination and aromatic substitution, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine enhances metabolic stability and bioavailability, while the chloro-methoxy group offers versatility for further functionalization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including kinase inhibitors and CNS-targeting agents. Its well-defined stereochemistry and high purity ensure reproducibility in research applications. Suitable for controlled reactions, it serves as a key building block in the synthesis of complex heterocycles and tailored small-molecule therapeutics.
1-(3-chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine structure
2228937-38-8 structure
Product Name:1-(3-chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine
CAS No:2228937-38-8
MF:C11H12ClF2NO
MW:247.668889045715
CID:6139079
PubChem ID:165658728
Update Time:2025-08-04

1-(3-chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine
    • 2228937-38-8
    • EN300-1954361
    • Inchi: 1S/C11H12ClF2NO/c1-16-9-3-2-7(4-8(9)12)10(15)5-11(13,14)6-10/h2-4H,5-6,15H2,1H3
    • InChI Key: DFRSXOPETISJMO-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1(CC(C1)(F)F)N)OC

Computed Properties

  • Exact Mass: 247.0575480g/mol
  • Monoisotopic Mass: 247.0575480g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35.2Ų

1-(3-chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine Pricemore >>

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Additional information on 1-(3-chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine

1-(3-Chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine: A Comprehensive Overview

1-(3-Chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine (CAS No. 2228937-38-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro- and methoxy-substituted phenyl group and a difluorocyclobutylamine moiety. These structural elements contribute to its potential therapeutic applications and have been the focus of recent studies aimed at elucidating its biological activities and mechanisms of action.

The synthesis of 1-(3-chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine involves a series of well-defined chemical reactions. The initial step typically involves the formation of the difluorocyclobutylamine core, which can be achieved through various synthetic routes, including the reaction of a suitable cyclobutane derivative with a fluorinating agent. Subsequently, the introduction of the chloro- and methoxy-substituted phenyl group is accomplished through coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These synthetic methods have been optimized to ensure high yields and purity, making the compound readily available for further research and development.

In terms of its biological properties, recent studies have highlighted the potential of 1-(3-chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine as a promising candidate for various therapeutic applications. One area of particular interest is its activity as a modulator of neurotransmitter systems. Research has shown that this compound exhibits selective binding to specific receptors, such as serotonin and dopamine receptors, which are implicated in a range of neurological disorders. This selective binding profile suggests that it could be developed into a novel therapeutic agent for conditions such as depression, anxiety, and neurodegenerative diseases.

Furthermore, preliminary studies have indicated that 1-(3-chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine possesses potent anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(3-chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine have also been investigated to assess its suitability for clinical development. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has good oral bioavailability and demonstrates stable plasma concentrations over extended periods, which are desirable attributes for a potential drug candidate. Additionally, it has been found to have low toxicity in preclinical models, further supporting its safety profile.

In conclusion, 1-(3-chloro-4-methoxyphenyl)-3,3-difluorocyclobutan-1-amine (CAS No. 2228937-38-8) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide deeper insights into its mechanisms of action and clinical applications, paving the way for its potential use in treating various diseases.

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